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Compound of Interest

Compound Name: 3-Amino-1,1-diethoxypropan-2-ol

Cat. No.: B056550

Technical Guide: 3-Amino-1,1-diethoxypropan-2-
ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
suppliers, and key technical data for the chemical compound 3-Amino-1,1-diethoxypropan-2-
ol. Due to the limited publicly available information on this specific molecule, this guide also
includes inferred data and methodologies based on structurally similar compounds, primarily 3-
amino-1,2-propanediol.

Introduction

3-Amino-1,1-diethoxypropan-2-ol, with the CAS number 115827-18-4, is a unique
trifunctional molecule containing a primary amine, a secondary alcohol, and a diethyl acetal.
This combination of functional groups makes it a potentially valuable building block in organic
synthesis, particularly for the construction of complex molecules in pharmaceutical and
materials science research. The presence of the acetal provides a protected aldehyde
functionality, which can be deprotected under acidic conditions, offering a versatile handle for
further chemical transformations.
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3-Amino-1,1-diethoxypropan-2-ol is available as a research chemical from a limited number
of specialized suppliers. While readily available for laboratory-scale synthesis, large-scale
commercial production information is not widely published.

Table 1: Commercial Suppliers of 3-Amino-1,1-diethoxypropan-2-ol

CAS Molecular Molecular

Supplier Website . Notes
Number Formula Weight
Research
--INVALID- N
BLDpharm LINK 115827-18-4 C7H17NOs 163.21 quantities
available.[1]
Inquiry for
bulk
Suzhou --INVALID- -
115827-18-4 C7H17NOs 163.21 guantities
Genelee LINK--
may be
possible.

It is important to note that detailed certificates of analysis with specific purity information and
impurity profiles for 3-Amino-1,1-diethoxypropan-2-ol are not consistently available directly
on supplier websites and may require direct inquiry.

Physicochemical Properties

Quantitative data for 3-Amino-1,1-diethoxypropan-2-ol is not extensively documented in
public literature. The following table summarizes available and inferred properties.

Table 2: Physicochemical Properties of 3-Amino-1,1-diethoxypropan-2-ol and Related
Compounds

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b056550?utm_src=pdf-body
https://www.benchchem.com/product/b056550?utm_src=pdf-body
https://www.bldpharm.com/products/115827-18-4.html
https://www.benchchem.com/product/b056550?utm_src=pdf-body
https://www.benchchem.com/product/b056550?utm_src=pdf-body
https://www.benchchem.com/product/b056550?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

3-Amino-1,1- 3-Amino-1,2- 1,3-Diethoxy-2-
Property diethoxypropan-2- propanediol (for propanol (for
ol comparison) comparison)
CAS Number 115827-18-4 616-30-8 4043-59-8
Molecular Formula C7H17NOs3 C3H9oNO2 C7H160s3
Molecular Weight 163.21 g/mol [1] 91.11 g/mol 148.20 g/mol [2]
- ) Clear colorless/weak
Not specified (likely a ] o
Appearance liquid) yellow viscous Liquid
iqui
a liquid[3]
N , N 264-265 °C/739 N
Boiling Point Not specified ) Not specified
mmHg (lit.)
) - 1.175 g/mL at 25 °C -
Density Not specified (it) Not specified
it.
) Not specified, inquire > 97% to ~99% (w/w) -
Purity ) ) ] Not specified
with supplier available[3]
Refractive Index Not specified n20/D 1.492 (lit.) Not specified
OC(CN)C(occe)occ|
SMILES 1 NCC(O)CO CCOCcC(CoCcC)0|2]
1S/C3HONO2/c4-1- 1S/C7H1603/c1-3-9-
InChl Not specified 3(6)2-5/h3,5-6H,1- 5-7(8)6-10-4-2/h7-

2,4H2

8H,3-6H2,1-2H3[?]

Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 3-Amino-1,1-diethoxypropan-2-

ol is not readily available in peer-reviewed literature. However, a plausible synthetic route can

be inferred from established methods for the synthesis of related amino diols. A common

strategy involves the amination of a suitable epoxide or halohydrin precursor.

Inferred Synthesis of 3-Amino-1,1-diethoxypropan-2-ol
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The synthesis of 3-Amino-1,1-diethoxypropan-2-ol could likely be achieved through the
reaction of 3-chloro-1,1-diethoxypropan-2-ol or glycidyl diethyl acetal with ammonia. The
synthesis of the related compound, 3-amino-1,2-propanediol, is well-documented and often
proceeds via the reaction of 3-chloro-1,2-propanediol with ammonia.[3][4]

Hypothetical Experimental Protocol (based on the synthesis of 3-amino-1,2-propanediol):

o Reaction Setup: A solution of 3-chloro-1,1-diethoxypropan-2-ol (1 equivalent) in a suitable
solvent (e.g., ethanol or water) is prepared in a pressure-rated reaction vessel.

e Amination: An excess of agueous ammonia (e.g., 10-15 molar equivalents) is added to the
solution. The vessel is sealed and heated to a temperature between 50-80 °C. The reaction
is monitored by a suitable technique such as thin-layer chromatography (TLC) or gas
chromatography-mass spectrometry (GC-MS).

e Workup: Upon completion, the reaction mixture is cooled to room temperature. The excess
ammonia and solvent are removed under reduced pressure.

 Purification: The crude product is then purified. This may involve distillation under reduced
pressure or column chromatography on silica gel to yield pure 3-Amino-1,1-
diethoxypropan-2-ol. A patent for the synthesis of 3-amino-1,2-propanediol describes
purification by vacuum distillation to achieve high purity.[5]

Note: This is a generalized and inferred protocol. The actual reaction conditions, including
temperature, pressure, reaction time, and purification method, would need to be optimized for
the specific substrate.

Visualizations
Logical Flow of Information

The following diagram illustrates the logical flow of information presented in this technical
guide.
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Caption: Logical workflow for compiling the technical guide.

Inferred Synthetic Pathway

This diagram illustrates a plausible synthetic pathway for 3-Amino-1,1-diethoxypropan-2-ol

based on known chemical transformations for analogous compounds.
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Caption: Inferred synthetic route to the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.115827-18-4|3-Amino-1,1-diethoxypropan-2-ol|BLD Pharm [bldpharm.com]

e 2.1,3-Diethoxy-2-propanol | C7TH1603 | CID 77664 - PubChem [pubchem.ncbi.nim.nih.gov]
o 3.2044808.fs1.hubspotusercontent-nal.net [2044808.fs1.hubspotusercontent-nal.net]

o 4. researchgate.net [researchgate.net]

e 5. CN103319354A - Synthesis method of 3-amino-1,2-propanediol - Google Patents
[patents.google.com]

« To cite this document: BenchChem. [Commercial availability and suppliers of "3-Amino-1,1-
diethoxypropan-2-ol"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056550#commercial-availability-and-suppliers-of-3-
amino-1-1-diethoxypropan-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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